Cas no 2172083-96-2 (2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid)

• Product Name: 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid
• CAS No: 2172083-96-2
• MF: C₂₈H₂₈N₂O₅
• MW: 472.532327651978
• CID: 6073683
• PubChem ID: 165553558
• Update Time: 2025-05-28

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid Chemical and Physical Properties

Names and Identifiers

• 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid
• EN300-1480582
• 2172083-96-2
• 2-[3-({[(9H-fluoren-9-yl)methoxy]carbonyl}amino)-3-phenylpropanamido]-2-methylpropanoic acid

• Inchi： 1S/C28H28N2O5/c1-28(2,26(32)33)30-25(31)16-24(18-10-4-3-5-11-18)29-27(34)35-17-23-21-14-8-6-12-19(21)20-13-7-9-15-22(20)23/h3-15,23-24H,16-17H2,1-2H3,(H,29,34)(H,30,31)(H,32,33)
• InChI Key： ZHYSWIZZZSBFPY-UHFFFAOYSA-N
• SMILES： O(C(NC(C1C=CC=CC=1)CC(NC(C(=O)O)(C)C)=O)=O)CC1C2C=CC=CC=2C2=CC=CC=C12

Computed Properties

• Exact Mass: 472.19982200g/mol
• Monoisotopic Mass: 472.19982200g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 3
• Hydrogen Bond Acceptor Count: 5
• Heavy Atom Count: 35
• Rotatable Bond Count: 9
• Complexity: 740
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 4
• Topological Polar Surface Area: 105Ų

Additional information on 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid

Comprehensive Overview of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid (CAS No. 2172083-96-2)

2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid (CAS No. 2172083-96-2) is a specialized organic compound widely utilized in peptide synthesis and pharmaceutical research. This compound belongs to the class of Fmoc-protected amino acid derivatives, which are critical for solid-phase peptide synthesis (SPPS). The Fmoc group serves as a temporary protecting group for amines, enabling the stepwise construction of complex peptides with high precision. Researchers and pharmaceutical developers frequently search for Fmoc-amino acid derivatives due to their pivotal role in drug discovery and bioconjugation applications.

The molecular structure of 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid features a phenylpropanamido backbone, which enhances its stability and reactivity in synthetic pathways. This compound is particularly valuable for introducing bulky side chains into peptide sequences, a technique often explored in the development of therapeutic peptides and biomaterials. Given the rising interest in peptide-based therapeutics for conditions like diabetes, cancer, and autoimmune diseases, this compound has garnered significant attention in both academic and industrial research.

One of the most searched topics related to CAS No. 2172083-96-2 is its application in click chemistry and bioorthogonal reactions. These methodologies are revolutionizing targeted drug delivery and diagnostic imaging, making Fmoc-protected compounds indispensable tools. Additionally, the compound’s compatibility with automated peptide synthesizers aligns with the growing demand for high-throughput screening in precision medicine. Users often inquire about its solubility, storage conditions, and coupling efficiency, which are critical for optimizing synthetic workflows.

From a synthetic chemistry perspective, 2-3-({(9H-fluoren-9-yl)methoxycarbonyl}amino)-3-phenylpropanamido-2-methylpropanoic acid exhibits excellent reactivity in amide bond formation, a cornerstone of peptide synthesis. Its methylpropanoic acid moiety further enhances its utility in generating structurally diverse peptides. Recent advancements in green chemistry have also spurred interest in eco-friendly variants of such derivatives, addressing sustainability concerns in pharmaceutical manufacturing.

In summary, CAS No. 2172083-96-2 represents a versatile building block in modern chemical biology. Its applications span from drug development to material science, driven by the increasing focus on personalized therapeutics and biocompatible materials. As research continues to uncover new functionalities, this compound is poised to remain a staple in laboratories worldwide.